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Compound of Interest

Compound Name: Geranic acid

Cat. No.: B1670093

An In-depth Technical Guide to the Isomeric Forms of Geranic Acid

Introduction

Geranic acid, systematically known as 3,7-dimethyl-2,6-octadienoic acid, is a monoterpenoid
and an unsaturated fatty acid with the molecular formula C10H1602.[1][2] It is a naturally
occurring compound found in various plants, such as Daphne odora and Pelargonium
graveolens, and also functions as a pheromone in some organisms.[3][4][5] The presence of a
carbon-carbon double bond at the 2-position gives rise to geometric isomerism, resulting in two
primary isomeric forms: (2E)-geranic acid and (2Z)-geranic acid.[4][6] This guide provides a
comprehensive overview of these isomers, their properties, synthesis, separation, and
biological significance, tailored for researchers and professionals in the fields of chemistry and
drug development.

Isomerism in Geranic Acid

Geometric isomerism, also known as cis-trans or E/Z isomerism, occurs in geranic acid due to
the restricted rotation around the C2=C3 double bond.[7] The two substituents on each carbon
of the double bond differ, allowing for two distinct spatial arrangements of the atoms.

e (2E)-geranic acid: This is the trans isomer, where the highest priority groups on each carbon
of the double bond (the carboxylic acid group and the rest of the carbon chain) are on
opposite sides.[4][7] It is often referred to simply as geranic acid.

e (2Z)-geranic acid: This is the cis isomer, commonly known as neric acid.[1][8] In this
configuration, the highest priority groups are on the same side of the double bond.[7]
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The relationship between these two isomers is a critical aspect of their chemistry and biological
activity.

Caption: Chemical structures of the (2E) and (2Z) isomers of geranic acid.

Physicochemical Properties

The isomeric form of geranic acid influences its physical and chemical properties. While data
for the pure, separated isomers is often limited, properties are typically reported for the mixture.
The following table summarizes key quantitative data.

Property Value Source(s)
Molecular Formula C10H1602 [1][2]
Molecular Weight 168.23 g/mol [1112]14]
Appearance Colorless to pale yellow oily O[10]

liquid

459-80-3 ((2E)-isomer); 4698-
CAS Number ) [1114]
08-2 ((22)-isomer)

Boiling Point 149-151°C at 18 mm Hg [11]
Specific Gravity 0.9520 to 0.9580 @ 25.00 °C 9]
Refractive Index 1.4790 to 1.4890 @ 20.00 °C [9]

N Practically insoluble in water;
Solubility ] ] [2][5]]10]
soluble in organic solvents

Flash Point 230.00 °F (110.00 °C) [9]

Experimental Protocols: Synthesis and Separation
Synthesis of Geranic Acid

Geranic acid is often synthesized as a mixture of its (E) and (Z) isomers. Common laboratory
and industrial methods include the oxidation of corresponding aldehydes (citral) or alcohols
(geraniol).
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Protocol 4.1.1: Oxidation of Citral

Citral, which is itself a mixture of the E-isomer (geranial) and Z-isomer (neral), can be oxidized
to yield the corresponding mixture of geranic and neric acids.[12]

e Reactants: Citral, oxidizing agent (e.g., oxygen, silver oxide, or other mild oxidants), and a
suitable solvent like ethyl acetate.[12]

e Procedure: a. Dissolve citral in ethyl acetate in a reaction flask equipped with a reflux
condenser and a gas inlet.[12] b. Bubble oxygen gas through the stirred solution.[12] c. Heat
the mixture in an oil bath (e.g., at 68°C) for several hours (e.g., 21 hours).[12] d. Monitor the
reaction progress using a suitable analytical technique (e.g., thin-layer chromatography). e.
Upon completion, cool the reaction mixture to room temperature.[12] f. The product can be
isolated by removing the solvent under reduced pressure using a rotary evaporator.[12] g.
Further purification can be achieved through centrifugation to remove any solid residues and

subsequent drying under vacuum.[12]
Protocol 4.1.2: Biotransformation of Geraniol

A greener alternative involves the biotransformation of geraniol using microorganisms. The
fungus Mucor irregularis has been shown to efficiently convert geraniol to geranic acid.[13]

e Microorganism: A cultured strain of Mucor irregularis 1IMF4011.[13]

e Media: Sabouraud Dextrose Broth (SDB) containing glucose as a carbon source and
peptone/tryptone as nitrogen sources.[13]

e Procedure: a. Inoculate the sterile SDB media with spores of the fungus and incubate at
28°C with shaking (200 rpm) for 2 days to grow the mycelium.[13] b. After the growth phase,
add the substrate (geraniol, e.g., 20 mM) to the culture.[13] c. Continue incubation at 28°C
for 72 hours. This temperature was found to yield maximum conversion (over 99%).[13] d.
Monitor the conversion of geraniol to geranic acid using Gas Chromatography-Mass
Spectrometry (GC-MS).[13] e. The product can be extracted from the culture medium using

an appropriate organic solvent.
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Chemical Synthesis Biotransformation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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